2-Diethoxyphosphorylethyl acetate
Description
2-Diethoxyphosphorylethyl acetate (IUPAC name: Ethyl 2-(diethoxyphosphoryl)acetate) is an organophosphorus compound characterized by a phosphoryl group (P=O) linked to two ethoxy groups and an ethyl acetate moiety. Its molecular formula is C₈H₁₅O₅P, with a molecular weight of 222.17 g/mol (inferred from structural analogs). This compound is synthesized via nucleophilic substitution reactions, often involving triethylphosphite and halogenated carbonyl precursors under mild conditions (e.g., 80°C in acetonitrile). It serves as a versatile intermediate in organic synthesis, particularly in the preparation of α-phosphorylated carbonyl derivatives used in pharmaceuticals, agrochemicals, and polymer chemistry.
Properties
CAS No. |
15300-97-7 |
|---|---|
Molecular Formula |
C8H17O5P |
Molecular Weight |
224.19 g/mol |
IUPAC Name |
2-diethoxyphosphorylethyl acetate |
InChI |
InChI=1S/C8H17O5P/c1-4-12-14(10,13-5-2)7-6-11-8(3)9/h4-7H2,1-3H3 |
InChI Key |
TUJWGDXCTRWVDC-UHFFFAOYSA-N |
Canonical SMILES |
CCOP(=O)(CCOC(=O)C)OCC |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table compares 2-diethoxyphosphorylethyl acetate with structurally related organophosphorus esters, highlighting key differences in molecular properties, substituents, and applications:
Key Differences in Reactivity and Properties:
- Ester Group Influence: The ethyl ester in 2-diethoxyphosphorylethyl acetate offers moderate hydrolysis stability compared to the benzyl ester (labile under hydrogenolysis).
- Substituent Effects : The 4-iodophenyl group in the iodophenyl derivative () introduces steric hindrance and enables halogen-specific reactivity.
- Acid vs.
Notes and Limitations
Synthesis Methods : The reaction conditions in (80°C, triethylphosphite) may require optimization for larger-scale production.
Safety Considerations: Organophosphorus compounds often require handling under inert conditions due to moisture sensitivity.
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